137756-45-7
Description
Iα52 is a naturally processed peptide encompassed the residues 52-68 of the murine I-Eα chain and may contribute to selection of immature T cells.
Scientific Research Applications
Software Frameworks in Scientific Research
Scientific software frameworks have become crucial for grid-enabling existing applications and developing new ones. These frameworks compare and contrast existing scientific frameworks and extrapolate trends, emphasizing improved programming productivity in scientific research (Appelbe et al., 2007).
Evaluation of Citation Impact in Medical Research
The evaluation of citation impact based on disciplinary benchmarks in medical research is another application. This process involves mapping subdisciplines to categories of the Web of Science and establishing benchmarks for assessing academic influence, relevant for performance assessment in different scientific subjects (Xu Pei-yang, 2012).
Citizen Science in Radiation Research
Citizen science projects, like one in Sweden involving the public in collecting and analyzing samples for radioactivity measurement, utilize scientific research applications. This project aims to compare current levels of 137Cs with those after the Chernobyl accident and study the exchange of caesium in organisms (Gustavsson et al., 2020).
Legal Framework for Scientific Research
The legal framework, particularly copyright and licensing issues, is critical for scientific research. Researchers face challenges in making their work available for reproducibility and peer-review, necessitating a sound understanding of legal strategies (Stodden, 2009).
Data Sharing Practices in Scientific Research
Data sharing is a significant part of the scientific method, allowing for the verification of results and extension of research. Studies on data sharing practices reveal barriers and enablers in this domain, highlighting the importance of data management in the research lifecycle (Tenopir et al., 2011).
Use of 137Cs as a Tracer for Soil Erosion Assessment
The use of 137Cs as a tracer for assessing soil erosion rates is a notable application in geosciences. Despite criticisms, it has been recognized as an effective method, provided it is based on suitable and statistically sound sampling (Mabit et al., 2013).
Decontamination of 137Cs from Surfaces
Research on decontamination technologies, like Hydrogel, for removing 137Cs from building material surfaces is vital in environmental science and homeland security. This research helps evaluate and improve methods for decontaminating high-value buildings and infrastructure (Yaar et al., 2017).
Properties
CAS No. |
137756-45-7 |
|---|---|
Molecular Formula |
C₇₃H₁₁₈N₂₀O₂₅ |
Molecular Weight |
1675.84 |
sequence |
One Letter Code: ASFEAQGALANIAVDKA |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
